Cas no 1805766-29-3 (2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one
• CAS No: 1805766-29-3
• MF: C₁₀H₉BrF₂O₂S
• MW: 311.14306807518
• CID: 4974599
• Update Time: 2025-05-23

2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one

• Inchi： 1S/C10H9BrF2O2S/c1-5(11)8(14)6-3-2-4-7(16)9(6)15-10(12)13/h2-5,10,16H,1H3
• InChI Key： WWLMHIWRBMYLIC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1OC(F)F)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.9
• Topological Polar Surface Area: 27.3

Additional information on 2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one

2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one: A Comprehensive Overview

The compound with CAS No 1805766-29-3, commonly referred to as 2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a difluoromethoxy group, and a thiol (mercapto) functional group, all of which contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the bromine atom and the difluoromethoxy group makes it an ideal candidate for various substitution reactions, enabling the creation of derivatives with enhanced bioavailability and efficacy. Moreover, the thiol group imparts antioxidant properties, which are crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

One of the most notable advancements in the study of this compound involves its application in drug design. Researchers have successfully synthesized derivatives that exhibit potent anti-inflammatory and anticancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of 2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one can selectively inhibit key enzymes involved in inflammation pathways, offering a promising avenue for the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, this compound has also found applications in materials science. The unique combination of functional groups allows for the formation of cross-linked polymers with exceptional mechanical properties. These polymers have been explored for use in advanced drug delivery systems, where they can serve as biocompatible matrices for controlled release of therapeutic agents.

The synthesis of 2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent optimizations in synthetic protocols have significantly improved the efficiency of this process, making it more accessible for large-scale production.

Furthermore, this compound has been utilized as a key intermediate in the synthesis of more complex molecules with intricate architectures. Its ability to undergo various types of coupling reactions has made it an invaluable tool in modern organic synthesis.

In conclusion, 2-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and therapeutic applications, positions it as a cornerstone in contemporary chemical research.